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Compound of Interest

Compound Name: 3-Amino-4-bromobenzaldehyde

L  Get Quote

Cat. No.: B112528

Technical Guide: 3-Amino-4-bromobenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the molecular structure and key
physicochemical properties of 3-Amino-4-bromobenzaldehyde, a compound of interest in
various research and development applications.

Molecular Properties

The fundamental molecular characteristics of 3-Amino-4-bromobenzaldehyde are
summarized in the table below. This data is essential for experimental design, reaction
stoichiometry, and analytical characterization.

Property Value References

Molecular Formula C7HeBrNO [11121[3114]

Molecular Weight 200.03 g/mol [11[31[5]
3-amino-4-

IUPAC Name [1]
bromobenzaldehyde

CAS Number 359867-42-8 [11121[31[4]

Canonical SMILES

C1=CC(=C(C=C1C=0)N)Br

[3]
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Molecular Structure

The two-dimensional chemical structure of 3-Amino-4-bromobenzaldehyde is depicted in the
diagram below. This visualization illustrates the arrangement of atoms and the covalent bonds
that constitute the molecule, highlighting the relative positions of the amino, bromo, and
aldehyde functional groups on the benzene ring.

Molecular structure of 3-Amino-4-bromobenzaldehyde.

Disclaimer: This document is intended for informational purposes for a technical audience.
Experimental protocols and signaling pathways are not detailed within this guide as the focus is
on the core molecular structure and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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